Cas no 688336-84-7 (N-(2,4-difluorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688336-84-7
• MF: C₁₇H₁₂F₃N₃OS
• MW: 363.356892585754
• CID: 5932968
• PubChem ID: 4290218
• Update Time: 2025-10-07

N-(2,4-difluorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(2,4-difluorophenyl)-2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-(2,4-difluorophenyl)-2-[[1-(4-fluorophenyl)-1H-imidazol-2-yl]thio]-
• AKOS002046121
• F0599-0396
• 688336-84-7
• N-(2,4-difluorophenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide
• N-(2,4-difluorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C17H12F3N3OS/c18-11-1-4-13(5-2-11)23-8-7-21-17(23)25-10-16(24)22-15-6-3-12(19)9-14(15)20/h1-9H,10H2,(H,22,24)
• InChI Key： GOYPGVFLCTZVFN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CSC1N(C2=CC=C(F)C=C2)C=CN=1

Computed Properties

• Exact Mass: 363.06531767g/mol
• Monoisotopic Mass: 363.06531767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 11.15±0.70(Predicted)

Additional information on N-(2,4-difluorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(2,4-difluorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-84-7)

The compound N-(2,4-difluorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-84-7) is a fluorinated acetamide derivative with a unique molecular structure. Its imidazole-thioether backbone and difluorophenyl moiety make it a subject of interest in pharmaceutical and agrochemical research. The presence of multiple fluorine atoms enhances its bioavailability and metabolic stability, which are critical factors in drug design. Researchers are increasingly exploring its potential as a kinase inhibitor or antifungal agent, aligning with the growing demand for novel therapeutic compounds.

In recent years, the scientific community has focused on fluorinated compounds due to their exceptional chemical properties and applications. N-(2,4-difluorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide exemplifies this trend, as its sulfanylacetamide group offers versatility in synthetic pathways. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where researchers aim to optimize its efficacy. Its CAS No. 688336-84-7 serves as a unique identifier in chemical databases, facilitating global collaboration in drug discovery.

The rise of AI-driven drug discovery has further amplified interest in compounds like N-(2,4-difluorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide. Computational models predict its interactions with biological targets, reducing experimental costs. Questions such as "How does fluorination improve drug efficacy?" or "What are the synthetic routes for imidazole-thioether derivatives?" are frequently searched, reflecting user curiosity. This compound’s multi-fluorine architecture also aligns with sustainability goals, as fluorinated molecules often require lower dosages, minimizing environmental impact.

From a synthetic chemistry perspective, the imidazol-2-ylsulfanyl group in CAS No. 688336-84-7 enables diverse functionalization. Its acetamide linker is a common pharmacophore, making it a valuable intermediate in medicinal chemistry. Researchers are investigating its role in covalent inhibitors, a hot topic in oncology. The compound’s difluorophenyl segment is particularly noteworthy, as it mimics natural substrates in enzymatic reactions, a strategy employed in fragment-based drug design.

In agrochemical applications, N-(2,4-difluorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide is explored for its potential as a plant growth regulator or pesticide adjuvant. The fluorophenyl groups contribute to lipophilicity, enhancing membrane permeability. This property is crucial for systemic agrochemicals, addressing challenges like resistance management. Searches for "fluorinated agrochemicals" or "imidazole derivatives in agriculture" highlight its relevance in modern farming solutions.

Quality control and analytical methods for CAS No. 688336-84-7 are equally important. Techniques like HPLC and LC-MS are routinely used to verify purity, a priority for manufacturers. The compound’s UV absorption characteristics facilitate detection, while its stability under various pH conditions is a key consideration for formulation scientists. These aspects are frequently queried in forums, underscoring the need for accessible technical data.

In conclusion, N-(2,4-difluorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-84-7) represents a multifaceted compound with significant potential in both life sciences and agriculture. Its fluorine-rich design and imidazole-thioether core position it at the forefront of innovation, resonating with contemporary research trends and user inquiries. As scientific advancements continue, this compound is poised to play a pivotal role in addressing global health and sustainability challenges.